3'-Chloro-2,6-dimethyl-[1,1'-biphenyl]-4-carbaldehyde

• IUPAC Name: 4-(3-chlorophenyl)-3,5-dimethylbenzaldehyde
• InChI: InChI=1S/C15H13ClO/c1-10-6-12(9-17)7-11(2)15(10)13-4-3-5-14(16)8-13/h3-9H,1-2H3
• InChI Key: BEFJMUUTXDNQOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1C2=CC(=CC=C2)Cl)C)C=O
• Molecular Formula: C15H13ClO
• Molecular Weight: 244.71 g/mol

Description

3-Chloro-2,6-dimethyl-[1,1'-biphenyl]-4-carbaldehyde (CDBC) is a synthetic organic compound used in scientific research and laboratory experiments. It is a chlorinated derivative of biphenyl, a type of aromatic hydrocarbon found in coal tar and petroleum. CDBC is an important intermediate in the synthesis of various organic compounds, such as pharmaceuticals and dyes, and has a wide range of applications in biochemistry, physiology, and other scientific fields.

Scientific Research Applications

Synthetic Organic Chemistry and Natural Products

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Production of Drugs and Agricultural Products

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Organic Light-Emitting Diodes (OLEDs)

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Building Blocks for Basic Liquid Crystals

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Medicinal Chemistry

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Antibacterial Agents

A series of biphenyl and dibenzofuran derivatives were designed and synthesized by Suzuki-coupling and demethylation reactions in moderate to excellent yields (51–94% yield). .

Mechanism of Action

Target of Action

It is known to participate in various palladium catalyzed cross-coupling reactions .

Mode of Action

The compound interacts with its targets through a process known as the Suzuki–Miyaura (SM) coupling reaction . This reaction involves the conjoining of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The Suzuki–Miyaura (SM) coupling reaction is a key biochemical pathway affected by this compound . This reaction is arguably the most widely-applied transition metal catalyzed carbon–carbon bond forming reaction to date . Its success originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .

Pharmacokinetics

The compound’s participation in the suzuki–miyaura (sm) coupling reaction suggests that it may have a significant impact on bioavailability .

Result of Action

Its participation in the suzuki–miyaura (sm) coupling reaction suggests that it may play a significant role in the formation of carbon–carbon bonds .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 3’-Chloro-2,6-dimethyl-[1,1’-biphenyl]-4-carbaldehyde. For instance, the Suzuki–Miyaura (SM) coupling reaction, in which the compound participates, is known to be exceptionally mild and functional group tolerant . This suggests that the compound may be relatively stable and readily prepared in various environmental conditions .